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Homogenization Protocol for Lorlatinib in Tissue
Samples

The following methodology is adapted from a published pharmacokinetic study of lorlatinib in mouse tissues

[1].

Tissue Weighing: Precisely weigh the collected tissue samples [1].
Methanol Addition: Add ice-cold methanol to the tissue at a ratio of 2 mL of methanol per 100 mg
of tissue [1].
Homogenization: Homogenize the mixture using a high-throughput tissue homogenizer [1]. The

study used a XINW-M48 high-throughput tissue homogenizer [1].
Vortex-Mixing: Vortex-mix the homogenate for 3 minutes to ensure thorough mixing [1].

Centrifugation: Centrifuge the homogenate at 11,000 rpm for 15 minutes at 4°C to precipitate
tissue debris [1].

Supernatant Collection: Carefully collect the resulting supernatant for subsequent analysis [1].

For a quick overview, here are the core technical parameters in a table:

Parameter Specification

Homogenization Buffer Methanol [1]
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Parameter Specification

Buffer-to-Tissue Ratio 2 mL : 100 mg [1]

Homogenizer Type High-throughput tissue homogenizer (e.g., XINW-M48) [1]

Mixing Vortex-mixing for 3 minutes [1]

Centrifugation 11,000 rpm for 15 minutes at 4°C [1]

The workflow below illustrates the complete homogenization process.
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Q1: Why is methanol used in this protocol? Methanol serves a dual purpose: it effectively precipitates

proteins and extracts the drug (lorlatinib) from the tissue matrix, which is a critical step prior to LC-

MS/MS analysis [1].

Q2: What is the purpose of the centrifugation step? Centrifugation separates the clarified supernatant,

which contains the extracted lorlatinib, from the precipitated tissue debris and proteins. This yields a clean

sample suitable for injection into the chromatographic system [1].

Q3: My tissue sample is very small. Can I scale this protocol down? Yes, the protocol is scalable. The key

is to maintain the specified methanol-to-tissue ratio (2 mL: 100 mg). For smaller samples, adjust the

volumes accordingly. Using homogenizers that accommodate small-volume tubes (e.g., 0.5 mL or 2 mL

tubes) is recommended for this purpose [2].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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